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Compound of Interest

Compound Name:
2-Amino-4-

(methoxycarbonyl)benzoic acid

Cat. No.: B105353 Get Quote

An In-depth Technical Guide to 2-Amino-4-(methoxycarbonyl)benzoic acid

CAS Number: 85743-02-8

This technical guide provides a comprehensive overview of 2-Amino-4-
(methoxycarbonyl)benzoic acid, a valuable building block in organic synthesis, particularly

for researchers, scientists, and professionals in drug development. This document outlines its

chemical and physical properties, spectroscopic data, synthesis protocols, and key

applications, presenting quantitative data in structured tables and illustrating workflows and

relationships with Graphviz diagrams.

Chemical and Physical Properties
2-Amino-4-(methoxycarbonyl)benzoic acid is a substituted aromatic carboxylic acid.[1] Its

structure, featuring an amino group, a carboxylic acid, and a methyl ester, makes it a versatile

intermediate for creating more complex molecules.[1][2] The compound typically appears as a

solid.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 85743-02-8 [3]

Molecular Formula C₉H₉NO₄ [3]

Molecular Weight 195.17 g/mol [3]

Physical Form Solid

Purity ≥97%

Storage Temperature
2-8°C, Protected from light,

Argon charged

InChI Key
WOLYDIFKLNALLS-

UHFFFAOYSA-N
[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Amino-4-
(methoxycarbonyl)benzoic acid. While a complete set of spectra is not available in the

search results, typical spectroscopic characteristics for related aminobenzoic acids provide

insight into the expected data.

Table 2: Spectroscopic Information
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Spectrum Type Description Source

¹H NMR

A ¹H NMR spectrum in DMSO-

d₆ for a related compound, 2-

amino-4-methoxybenzoic acid,

shows characteristic peaks for

the aromatic protons, the

amino group, and the methoxy

group.[4][5]

[4][5]

IR

The infrared spectrum of

aminobenzoic acids typically

shows characteristic

absorption bands for the amino

and carboxyl groups, as well

as the benzene ring.[6]

[6]

MS

Mass spectral analysis of a

similar compound, 2-amino-4-

methoxybenzoic acid, showed

an (M+H)⁺ peak at 196,

corresponding to its molecular

weight.

Synthesis and Experimental Protocols
The synthesis of aminobenzoic acid derivatives often involves the reduction of a corresponding

nitro compound. A general procedure for the synthesis of a related compound, 2-amino-4-

methoxybenzoic acid, involves the hydrogenation of 4-methoxy-2-nitrobenzoic acid.[4][5]

Experimental Protocol: Synthesis of 2-Amino-4-
methoxybenzoic Acid
This protocol is adapted from the synthesis of a structurally similar compound and serves as a

representative example.[4][5]

Dissolution: Dissolve 4-methoxy-2-nitrobenzoic acid (e.g., 3 g, 16.4 mmol) in methanol (80

mL).[4][5]
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Catalyst Addition: Add a 10% palladium on carbon catalyst (e.g., 300 mg) to the solution.[4]

[5]

Hydrogenation: Carry out the hydrogenation reaction at room temperature and atmospheric

pressure for 18 hours.[4][5]

Filtration: Upon completion, filter the reaction mixture through celite to remove the palladium

catalyst.[4][5]

Concentration: Concentrate the filtrate to dryness under reduced pressure to yield the final

product.[4][5]

General Synthesis Workflow

Starting Material
(e.g., 4-Methoxy-2-nitrobenzoic acid)

Dissolution in Solvent
(e.g., Methanol)

Addition of Catalyst
(e.g., 10% Pd/C)

Hydrogenation Reaction
(Room Temperature, 18h)

Filtration
(Removal of Catalyst)

Concentration
(Under Reduced Pressure)

Final Product
(2-Amino-4-methoxybenzoic Acid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of an aminobenzoic acid derivative.

Applications in Research and Drug Development
2-Amino-4-(methoxycarbonyl)benzoic acid and its analogs are valuable intermediates in the

synthesis of a variety of chemical compounds, including pharmaceuticals and agrochemicals.

[7] Their utility stems from the presence of multiple reactive functional groups that allow for

further chemical modifications.

Pharmaceutical Intermediates: These compounds are key building blocks in the synthesis of

various pharmaceutical agents.[1][7] For instance, related structures are used in the

development of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2]

Peptide Synthesis: Unnatural amino acids like 2-Amino-4-bromobenzoic acid, a related

compound, are incorporated into peptides to enhance their pharmacological properties, such
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as increased stability and receptor affinity.[8]

Specialty Chemicals: They also serve as precursors for the production of dyes, pigments,

and polymers.[7]

Applications of 2-Amino-4-(methoxycarbonyl)benzoic Acid Analogs

2-Amino-4-(methoxycarbonyl)benzoic Acid
and Analogs

Pharmaceutical Synthesis Drug Discovery Specialty Chemicals Agrochemical Synthesis

NSAIDs Therapeutic Agents Peptidomimetics Structure-Activity Relationship Studies Dyes and Pigments Polymers Herbicides Fungicides

Click to download full resolution via product page

Caption: Logical relationships of applications for aminobenzoic acid analogs.

Safety and Handling
Proper safety precautions are essential when handling 2-Amino-4-
(methoxycarbonyl)benzoic acid and related compounds. It is important to consult the Safety

Data Sheet (SDS) for detailed information.[9][10]

Table 3: GHS Hazard Information
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Hazard Statement Description

H315 Causes skin irritation[3]

H319 Causes serious eye irritation[3]

H335 May cause respiratory irritation[3]

General Handling Precautions:

Use in a well-ventilated area.[9]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]

Wash hands and any exposed skin thoroughly after handling.[9]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
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Safe Handling Workflow

Start: Handling the Compound

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Handle with Care
(Avoid Dust Inhalation)

After Handling:
Wash Hands Thoroughly

Store Properly
(Cool, Dry, Well-Ventilated)

End: Safe Storage
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Caption: A logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b105353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

